Cas no 2304837-57-6 (1H-Indole-2-carboxylic acid, 1-[(2S)-2-[[(1S)-1-(ethoxycarbonyl)-3-phenylpropyl]amino]-1-oxopropyl]octahydro-, 1,1-dimethylethyl ester, (2S,3aR,7aS)-)
2304837-57-6 structure
Product Name:1H-Indole-2-carboxylic acid, 1-[(2S)-2-[[(1S)-1-(ethoxycarbonyl)-3-phenylpropyl]amino]-1-oxopropyl]octahydro-, 1,1-dimethylethyl ester, (2S,3aR,7aS)-
CAS No:2304837-57-6
MF:C28H42N2O5
MW:486.643488407135
CID:6626617
Update Time:2024-01-08
1H-Indole-2-carboxylic acid, 1-[(2S)-2-[[(1S)-1-(ethoxycarbonyl)-3-phenylpropyl]amino]-1-oxopropyl]octahydro-, 1,1-dimethylethyl ester, (2S,3aR,7aS)- Chemical and Physical Properties
Names and Identifiers
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- 1H-Indole-2-carboxylic acid, 1-[(2S)-2-[[(1S)-1-(ethoxycarbonyl)-3-phenylpropyl]amino]-1-oxopropyl]octahydro-, 1,1-dimethylethyl ester, (2S,3aR,7aS)-
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- Inchi: 1S/C28H42N2O5/c1-6-34-26(32)22(17-16-20-12-8-7-9-13-20)29-19(2)25(31)30-23-15-11-10-14-21(23)18-24(30)27(33)35-28(3,4)5/h7-9,12-13,19,21-24,29H,6,10-11,14-18H2,1-5H3/t19-,21+,22-,23-,24-/m0/s1
- InChI Key: SFPGPKNLNHRVLH-FGQYTZQDSA-N
- SMILES: N1(C(=O)[C@@H](N[C@H](C(OCC)=O)CCC2=CC=CC=C2)C)[C@]2([H])[C@]([H])(CCCC2)C[C@H]1C(OC(C)(C)C)=O
Experimental Properties
- Density: 1.107±0.06 g/cm3(Predicted)
- Boiling Point: 607.5±55.0 °C(Predicted)
- pka: 5.44±0.39(Predicted)
1H-Indole-2-carboxylic acid, 1-[(2S)-2-[[(1S)-1-(ethoxycarbonyl)-3-phenylpropyl]amino]-1-oxopropyl]octahydro-, 1,1-dimethylethyl ester, (2S,3aR,7aS)- Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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